Scutellaria baicalensis

Specification

• CAS No.: 94279-99-9

Introduction

Bioactive Constituents

Scutellaria baicalensis is renowned for its rich and diverse phytochemical profile, particularly its flavonoid compounds that contribute significantly to its therapeutic potential.

Flavonoids and Flavo-glycosides

The primary bioactive constituents in Scutellaria baicalensis are flavonoids and their glycosides. The major flavonoids include baicalein, wogonin, scutellarein, and norwogonin, while their glycosides include baicalin, wogonoside, scutellarin, and norwogonoside. Additional flavonoids present in the plant include 5,6-dihydroxy-7-methoxyflavone, 5,6,7-trihydroxy-4'-methoxyflavone, oroxylin A, tenaxin II, 5,7,4'-trihydroxy-6-methoxyflavone, 5,7-dihydroxy-6,8-dimethoxyflavone, chrysin, and apigenin. These compounds exhibit various biological activities including antioxidant, anti-inflammatory, and anticancer properties.

Volatile Oils

Volatile oils in Scutellaria baicalensis contribute to its aroma and flavor and possess significant antimicrobial activity against various bacteria, including Salmonella, Klebsiella, Bacillus, and Enterococcal bacteria. The essential volatile oils present include hexadecanoic acid, germacrene D, β-caryophyllene, linalool, β-farnesene, nerolidol, tetradecanoic acid, cadinene, calamenene, bicyclo-germacrene, hexahydro farnesyl acetone, terpinolene, aromadendrene, β-funebrene, 1,4-benzenediol-2, 5-dimethyl, pipertone oxide, α-humulene, limonene, fenchone, and α-pinene.

Polysaccharides

Scutellaria baicalensis contains polysaccharides mainly composed of mannose, ribose, glucuronic acid, glucose, xylose, and arabinose, which have been reported to possess curative properties in ameliorating ulcerative colitis. These complex carbohydrates contribute significantly to the plant's anti-inflammatory and immunomodulatory effects.

Terpenoids and Other Compounds

The secondary metabolites of Scutellaria baicalensis include terpenoids with 25-C skeleton and analogs of cyclopentaphenanthrene structure, which are responsible for anti-neoplastic activity and insecticidal and antifungal properties. Other compounds present include sterols like stigmasterol and β-sitosterol, which contribute to the plant's diverse pharmacological activities.

Pharmacological Activities

Scutellaria baicalensis demonstrates a wide range of pharmacological activities, making it valuable for various therapeutic applications.

Anti-inflammatory Activity

Scutellaria baicalensis is extensively utilized for its anti-inflammatory properties. The flavonoids present effectively restrain the release of multiple inflammatory factors including iNOS, COX-2, IL-6, and TNF-α. A novel polysaccharide extracted from Scutellaria baicalensis has demonstrated significant inhibitory effects on cytokine release in the bloodstream, particularly TNF-α, IL-1β, and IL-18.

The anti-inflammatory mechanism of Scutellaria baicalensis primarily involves:

• Inhibition of inflammatory factor secretion

• Modulation of inflammatory protein expression

• Suppression of NF-κB and ERK1/2 pathways

• Inhibition of P2X3 expression

• Reduction of cytokine release

Experimental studies have shown that Scutellaria baicalensis extract is effective in alleviating psoriasis by mitigating macrophage and keratinocyte action. The reduction of oxidative stress results in Nrf2 activation and HO-1 (Heme Oxygenase-1) induction, leading to amelioration of macrophage and keratinocyte proliferation with inhibition of cytokine release.

Anticancer Properties

Scutellaria baicalensis and its bioactive compounds have shown significant therapeutic potential against hepatocellular carcinoma and other cancers. The mechanisms include promoting apoptosis, inducing autophagy, and blocking the expression of vascular endothelial growth factor.

The co-administration of Scutellaria baicalensis and conventional chemotherapeutic agents like cisplatin in ovarian cancer treatment has been shown to enhance therapeutic efficacy and sensitivity while reducing cisplatin-associated side effects. Additionally, the combination of 5-fluorouracil (5-FU) with bioactive compounds such as oroxylin A and wogonin from Scutellaria baicalensis has demonstrated synergistic effects at the molecular level, involving pathways related to apoptosis and reactive oxygen species (ROS) production, thereby potentiating anticancer effects.

Antioxidant Effects

Various compounds in Scutellaria baicalensis, particularly flavonoids, exhibit potent antioxidant activities. Baicalein, for instance, scavenges hydroxyl radicals and DPPH (2,2-diphenyl-1-picrylhydrazyl) radicals and inhibits Fe2+-ascorbic acid-induced lipid peroxidation. Wogonin suppresses inflammatory and oxidative responses through the ROS/ERK/Nrf2/HO-1-SOD2-NQO1 signaling axis and induces Nrf2/ARE pathways, enhancing cellular mRNA levels and promoting expression of Nrf2, HO-1, and NF-κB.

Hepatoprotective Effects

Scutellaria baicalensis, particularly when combined with Coptis chinensis, has shown efficacy in mitigating acute liver injury in rat models by modulating lipid profiles, mitochondrial peroxidation, and ROS-mediated oxidative stress. This hepatoprotective effect is attributed primarily to the antioxidant and anti-inflammatory properties of its bioactive compounds.

Key Bioactive Components and Their Mechanisms

The various bioactive components in Scutellaria baicalensis exhibit distinct pharmacological mechanisms contributing to its therapeutic effects. Table 1 summarizes the key components, their uses, and mechanisms of action.

Components	Uses	Mechanism	Reference
Baicalin	Antioxidant, anti-inflammatory, neuroprotective properties; antifibrotic effects; anticancer in lung cancer	Activates proliferation, apoptosis, invasion, and migration of HSC-T6 cells. Modulates Bcl family genes, c-myc proto-oncogene, inhibits cyclin-dependent kinases, influences ERK, mTOR, and NF-κB pathways	Wu et al, Kumagai et al, and Huang et al
Baicalein	Protects auditory function; antioxidant effects; antiviral agent	Scavenges hydroxyl radicals, DPPH radicals; inhibits Fe2+-ascorbic acid-induced lipid peroxidation; exhibits anti-H1N1 activity	Kang et al
Wogonin	Anti-inflammatory properties; antioxidant activity; anticancer potential; anti-anxiety and neuroprotective effects; antiviral activity; anti-allergic effects; cardioprotective effects	Suppresses inflammatory and oxidative responses initiated by IL-1β through ROS/ERK/Nrf2/HO-1-SOD2-NQO1 signaling axis, inducing Nrf2/ARE pathways. Enhances cellular mRNA levels and promotes expression of Nrf2, HO-1, and NF-κB	Khan et al and Wang et al
Oroxylin A	Anti-inflammatory, antioxidant activities; potential treatment for neurodegenerative diseases; anticancer	Exhibits anti-H1N1 activity, cytotoxic effects, and Nrf2 activation activities	Ji et al

Genomic Analysis and Evolution

Recent genomic studies have provided valuable insights into the genetic makeup and evolutionary history of Scutellaria baicalensis.

Whole-Genome Duplication and Chromosomal Variations

Chromosome-level genome assemblies of Scutellaria baicalensis reveal quantitative chromosomal variation (2n = 18) compared to its relative Scutellaria barbata (2n = 26). A whole-genome duplication (WGD) event has been identified in the evolutionary history of these species, which likely contributed to their genomic diversity. The insertion of long terminal repeat elements after speciation might be responsible for the observed chromosomal expansion and rearrangement.

Comparative Genomics

Comparative genome analysis between Scutellaria baicalensis and Scutellaria barbata has revealed species-specific evolution patterns. The gene-based synteny between these species showed chromosome number variation and structural rearrangement, while alignment at the DNA sequence level also demonstrated large-scale structural variations between their genomes.

Analysis of orthologous groups from various angiosperms identified that 1,180 gene families were expanded in the Scutellaria baicalensis lineage, while 1,599 gene families were contracted. Functional exploration of Scutellaria-specific genes indicated that domains related to secondary metabolite biosynthesis, such as transcription factors, cytochrome P450s, and O-methyltransferase, were markedly enriched.

Organ-Specific Distribution of Bioactive Compounds

The distribution of bioactive compounds in Scutellaria baicalensis varies significantly across different plant organs, which has important implications for medicinal applications.

Root-Specific Compounds

Most of the key bioactive compounds, including baicalein, norwogonin, wogonin, baicalin, norwogonoside, and wogonoside, accumulate primarily in the roots of Scutellaria baicalensis. This explains why the roots have been traditionally the most valued part of the plant for medicinal purposes.

Aerial Part Compounds

In contrast to root-specific compounds, scutellarin is predominantly distributed in the aerial parts (stem, leaf, and flower) of Scutellaria baicalensis. This differential distribution of compounds between roots and aerial parts suggests that different plant parts may have distinct therapeutic applications based on their unique phytochemical profiles.